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Compound of Interest

Compound Name: Glucose pentaacetate

Cat. No.: B165980 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential guidance on

the personal protective equipment (PPE), operational procedures, and disposal plans for

Glucose Pentaacetate.

Hazard Identification and Personal Protective
Equipment (PPE)
Glucose pentaacetate is a combustible solid powder that may cause an allergic skin reaction,

skin irritation, and serious eye irritation.[1][2][3] While not classified as a hazardous substance

by OSHA, it is crucial to handle it with appropriate care to minimize exposure.[1] The beta-

isomer, in particular, has been noted to potentially cause severe skin burns and eye damage.[4]

Recommended Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE for the

specific procedures being performed.[5] The following table summarizes the recommended

PPE for handling Glucose pentaacetate.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[2][3][4][6][7]

To protect eyes from dust

particles and potential

splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.[1]

[2][3][4][8][9]

To prevent skin contact, which

may cause irritation or an

allergic reaction.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. A NIOSH-approved

respirator may be necessary if

dust is generated and

engineering controls are

insufficient.[2][3][4]

To prevent inhalation of dust

particles, which may cause

respiratory irritation.

Exposure Control and Monitoring

Currently, there are no established occupational exposure limits (e.g., OSHA PEL, ACGIH TLV)

for Glucose pentaacetate.[3] Therefore, it is essential to use engineering controls and work

practices to minimize the potential for exposure.

Parameter Limit Source

OSHA PEL Not available ACGIH TLV

NIOSH REL Not available NIOSH

ACGIH TLV Not available ACGIH

Operational Plans: Step-by-Step Handling
Procedures
Adherence to standard laboratory safety practices is crucial when working with Glucose
pentaacetate. The following workflow outlines the key steps for safe handling.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure adequate ventilation (e.g., fume hood)

Don appropriate PPE

Weigh and handle the solid chemical in a designated area

Avoid generating dust

Keep containers tightly closed when not in use

Clean the work area thoroughly

Remove and properly dispose of or decontaminate PPE

Wash hands and exposed skin
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Waste Generation

Collection and Storage

Final Disposal

Excess Glucose Pentaacetate

Place in a labeled, sealed, and compatible waste container

Contaminated PPE (gloves, etc.) Contaminated labware

Store in a designated hazardous waste accumulation area

Arrange for pickup by a licensed hazardous waste disposal company

Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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